Cas no 2228289-96-9 (4,4-difluoro-1-(oxolan-3-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4,4-difluoro-1-(oxolan-3-yl)cyclohexane-1-carboxylic acid
• CAS No: 2228289-96-9
• MF: C₁₁H₁₆F₂O₃
• MW: 234.239750862122
• CID: 5853143
• PubChem ID: 165630630
• Update Time: 2025-05-20

4,4-difluoro-1-(oxolan-3-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(oxolan-3-yl)cyclohexane-1-carboxylic acid
• EN300-1943632
• 2228289-96-9

• Inchi： 1S/C11H16F2O3/c12-11(13)4-2-10(3-5-11,9(14)15)8-1-6-16-7-8/h8H,1-7H2,(H,14,15)
• InChI Key： HFBGGQPKFULPCJ-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(CC1)C1COCC1)F

Computed Properties

• Exact Mass: 234.10675069g/mol
• Monoisotopic Mass: 234.10675069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 4,4-difluoro-1-(oxolan-3-yl)cyclohexane-1-carboxylic acid

Introduction to 4,4-difluoro-1-(oxolan-3-yl)cyclohexane-1-carboxylic acid (CAS No. 2228289-96-9)

4,4-difluoro-1-(oxolan-3-yl)cyclohexane-1-carboxylic acid (CAS No. 2228289-96-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexane ring substituted with difluoro and oxolan groups, making it a promising candidate for various therapeutic applications.

The chemical structure of 4,4-difluoro-1-(oxolan-3-yl)cyclohexane-1-carboxylic acid is particularly noteworthy due to the presence of fluorine atoms and the oxolan ring. Fluorine substitution is known to enhance the metabolic stability and bioavailability of drug molecules, while the oxolan ring contributes to the compound's overall conformational flexibility and binding affinity. These properties make 4,4-difluoro-1-(oxolan-3-yl)cyclohexane-1-carboxylic acid an attractive target for drug development.

Recent studies have explored the potential of 4,4-difluoro-1-(oxolan-3-yl)cyclohexane-1-carboxylic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate specific enzymes and receptors involved in neurodegeneration, potentially slowing down disease progression and improving cognitive function.

In addition to its neuroprotective properties, 4,4-difluoro-1-(oxolan-3-yl)cyclohexane-1-carboxylic acid has also been investigated for its anti-inflammatory effects. Inflammatory processes are implicated in a wide range of diseases, including cardiovascular disorders and autoimmune conditions. Preclinical studies have demonstrated that this compound can inhibit pro-inflammatory cytokines and reduce oxidative stress, making it a potential candidate for treating inflammatory diseases.

The pharmacokinetic profile of 4,4-difluoro-1-(oxolan-3-yl)cyclohexane-1-carboxylic acid has been extensively studied to ensure its suitability for clinical use. Data from animal models indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has a high oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 4,4-difluoro-1-(oxolan-3-yl)cyclohexane-1-carboxylic acid. Early results from Phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. These findings are encouraging and pave the way for further clinical development.

Beyond its therapeutic applications, 4,4-difluoro-1-(oxolan-3-yl)cyclohexane-1-carboxylic acid has also been studied for its potential use as a research tool. Its unique chemical structure makes it an ideal probe for investigating biological processes at the molecular level. Researchers are using this compound to gain insights into enzyme mechanisms, receptor-ligand interactions, and signaling pathways.

The synthesis of 4,4-difluoro-1-(oxolan-3-yl)cyclohexane-1-carboxylic acid involves several steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methods such as transition metal-catalyzed reactions and chiral catalysis have been employed to optimize the production process. These techniques not only improve the efficiency of synthesis but also reduce environmental impact by minimizing waste generation.

In conclusion, 4,4-difluoro-1-(oxolan-3-yl)cyclohexane-1-carboxylic acid (CAS No. 2228289-96-9) represents a promising molecule with diverse applications in medicine and research. Its unique chemical structure confers valuable properties that make it suitable for targeting various diseases and biological processes. Ongoing research and clinical trials will continue to uncover new opportunities for this compound, contributing to advancements in healthcare and scientific understanding.